obsidian

• CAS RN: 12244-39-2
• Molecular Formula: C17H14IN5O4S
• synonyms: obsidian

Description

Obsidian is an extrusive igneous rock that occurs as a natural glass formed by the rapid cooling of viscous lava from volcanoes. It is extremely rich in silica (about 65 to 80 percent), is low in water, and has a chemical composition similar to rhyolite. Obsidian has a glassy lustre and is slightly harder than window glass. It is typically jet-black in color, but the presence of hematite (iron oxide) produces red and brown varieties.

Synthesis Analysis

Obsidian is formed from quickly cooled lava, which is the parent material. Extrusive formation of obsidian may occur when felsic lava cools rapidly at the edges of a felsic lava flow or volcanic dome, or when lava cools during sudden contact with water or air. Intrusive formation of obsidian may occur when felsic lava cools along the edges of a dike.

Molecular Structure Analysis

Obsidian consists mainly of SiO2 (silicon dioxide), usually 70% by weight or more. Crystalline rocks with a similar composition include granite and rhyolite. Because obsidian is metastable at the Earth’s surface (over time the glass devitrifies, becoming fine-grained mineral crystals), obsidian older than Miocene in age is rare.

Chemical Reactions Analysis

Obsidian is primarily composed of silica (SiO2), the same mineral found in quartz and many other rocks and minerals. The lack of crystal structure contributes to its conchoidal fracture, a distinct property that results in sharp edges when the material is broken.

Physical And Chemical Properties Analysis

Obsidian is hard, brittle, and amorphous; it therefore fractures with sharp edges. It is usually dark in color, similar to mafic rocks such as basalt, the composition of obsidian is extremely felsic. Obsidian has a specific gravity of about 2.35-2.60.

Safety And Hazards

While obsidian itself is not hazardous, care should be taken when handling sharp edges or broken pieces of obsidian as they can cause cuts or injuries. In terms of digital safety, Obsidian.md, a popular note-taking app, has implemented several security measures including end-to-end encryption and regular audits by third-party security firms.

Future Directions

The future of obsidian in the digital world seems promising with the development of new plugins and features for the Obsidian.md app. In the physical world, obsidian continues to be a subject of geological and archaeological study. Its unique properties also make it a popular material for decorative and jewelry items.

Relevant Papers